Cas no 1684-31-7 (D-Fructose-5-C-t (9CI))
D-Fructose-5-C-t (9CI) structure
Product Name:D-Fructose-5-C-t (9CI)
CAS No:1684-31-7
MF:C6H12O6
MW:182.163992166519
CID:117957
PubChem ID:100938762
Update Time:2025-04-18
D-Fructose-5-C-t (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Fructose-5-C-t (9CI)
- FRUCTOSE, D-, [3H(G)]
- (1-13C)-D-Threose
- [2-13C]glucose
- < 1-13C> -D-mannose
- < 1-13C> -D-threose
- 2-(13)C-D-glucose
- 415537_ALDRICH
- C2-13C-D-glucose
- D-(1-13C)mannose
- D-[1-13C]mannose
- D-[2-(13)C]-glucose
- D-[2-13C]glucose
- D-[5-3H]fructose
- D-< 1-13C> mannose
- D-< 1-13C> threose
- D-< 2-13C> glucose
- D-< 5-3H> -Fructose
- D-Mannose-1-13C
- Fructose,d-,[3h(g)]
- 1684-31-7
- (3S,4R,5R)-1,3,4,5,6-pentahydroxy-5-tritiohexan-2-one
-
- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6-/m1/s1/i3T
- InChI Key: BJHIKXHVCXFQLS-VJWFPMMLSA-N
- SMILES: O[C@@H]([C@@H](C(CO)=O)O)[C@@]([3H])(CO)O
Computed Properties
- Exact Mass: 182.072
- Monoisotopic Mass: 182.072
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22000
- LogP: -3.37720
D-Fructose-5-C-t (9CI) Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1684-31-7 (D-Fructose-5-C-t (9CI)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk